![molecular formula C19H14ClNO4 B2745772 2-[(3-Chloro-1,4-dioxonaphthalen-2-yl)amino]ethyl benzoate CAS No. 867136-13-8](/img/structure/B2745772.png)
2-[(3-Chloro-1,4-dioxonaphthalen-2-yl)amino]ethyl benzoate
Overview
Description
Synthesis Analysis
While there isn’t specific information available on the synthesis of “2-[(3-Chloro-1,4-dioxonaphthalen-2-yl)amino]ethyl benzoate”, there are related studies on the synthesis of similar compounds . For instance, a novel multifunctional ligand precursor was synthesized by chemo-selective reaction of 2,3-dichloro-1,4-naphthoquinone and 2-(piperazin-1-yl)ethanamine .Scientific Research Applications
1. Synthesis of Biheterocyclic Phosphonic α-Amino Esters The compound “2-[(3-Chloro-1,4-dioxonaphthalen-2-yl)amino]ethyl benzoate” could potentially be used in the synthesis of biheterocyclic phosphonic α-amino esters . These esters are synthesized with excellent yield and high regioselectivity via the copper (I)-catalyzed alkyne–azide cycloaddition reaction .
Antimicrobial Applications
Compounds similar to “2-[(3-Chloro-1,4-dioxonaphthalen-2-yl)amino]ethyl benzoate” have shown antimicrobial activity . For example, naphthoquinone derivatives have been reported to have antimicrobial properties . Similarly, 1,3,5-triazine derivatives have shown antimicrobial activity against E. coli, S. aureus, and C. albicans .
Antitumoral Applications
Naphthoquinones, which share a similar structure to “2-[(3-Chloro-1,4-dioxonaphthalen-2-yl)amino]ethyl benzoate”, have been reported to have antitumoral properties . They have potential biological activity associated with redox properties and other mechanisms .
Synthesis of Nitrogen Naphthoquinones Derivatives
The compound could potentially be used in the synthesis of nitrogen naphthoquinones derivatives . These derivatives have been reported to have potential biological activity and could be considered for further studies to provide drugs efficient in treating cancer and multidrug-resistant bacteria .
Synthesis of Triazole Derivatives
The compound could potentially be used in the synthesis of triazole derivatives . These derivatives have been synthesized with excellent yield and high regioselectivity via the copper (I)-catalyzed alkyne–azide cycloaddition reaction .
Synthesis of Indole Derivatives
The compound could potentially be used in the synthesis of indole derivatives . These derivatives have shown anti-inflammatory and analgesic activities .
Future Directions
properties
IUPAC Name |
2-[(3-chloro-1,4-dioxonaphthalen-2-yl)amino]ethyl benzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14ClNO4/c20-15-16(18(23)14-9-5-4-8-13(14)17(15)22)21-10-11-25-19(24)12-6-2-1-3-7-12/h1-9,21H,10-11H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YNXDQPWNFANOOC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)OCCNC2=C(C(=O)C3=CC=CC=C3C2=O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14ClNO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
355.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(3-Chloro-1,4-dioxonaphthalen-2-yl)amino]ethyl benzoate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-bromo-N-[4-(3,4-dichlorophenyl)-1,3-thiazol-2-yl]benzamide](/img/structure/B2745705.png)
